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Compound of Interest

Compound Name: Fluoxetine

Cat. No.: B1211875

This document provides essential safety and logistical guidance for researchers, scientists, and
drug development professionals handling Fluoxetine in a laboratory environment. The
following procedures are designed to minimize exposure risk and ensure proper disposal,
aligning with standard laboratory safety protocols.

Personal Protective Equipment (PPE)

When handling Fluoxetine, particularly in its powdered form, adherence to appropriate PPE is
critical to prevent skin and eye contact, inhalation, and ingestion.[1] The required equipment is
determined by the nature of the task and the potential for exposure.

Summary of Recommended Personal Protective Equipment
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] Minimum Recommended for
Protection Type . . . Source
Requirement High-Risk Tasks
Chemical safety
goggles or a full-face
Safety glasses with shield if there is a
Eye/Face _ _ _ [2]1[3][4]
side shields.[2] splash potential or
when handling dusty
material.[2][3][4]
Double-gloving, with
Chemical-resistant one cuff under the
Hand o [2][3][5]
nitrile gloves.[3] gown and one over.[3]
[5]
Alab coat or
protective disposable
) ) Impermeable body
gown with a solid ) T
Body covering to minimize [21[31[5]
front, long sleeves, ]
) o skin contact.[2]
and tight-fitting cuffs.
[31[5]
A NIOSH-approved
respirator with an
appropriate dust filter
(e.g., P2) if dusts are
generated or if the
Not required for occupational exposure
Respiratory normal handling in a level (OEL) may be [21[3][6]

well-ventilated area.[3]

exceeded.[2][6] A Self-
Contained Breathing
Apparatus (SCBA)
may be necessary for

large spill responses.

[3]

Operational Plans: Handling Procedures
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Engineering controls should be the primary method for controlling workplace exposure.[2]
Open handling of Fluoxetine powder is not recommended.[2]

Step-by-Step Handling Protocol:

e Preparation:

o Before handling, review the Safety Data Sheet (SDS) thoroughly.[7]

o Ensure that a safety eyewash station and a deluge shower are accessible and fully
functional.[3]

o Prepare the work area in a designated space, preferably within a fume hood, ventilated
enclosure, or a down-draft booth to minimize dust generation and accumulation.[2][8]

e Handling the Compound:

[e]

Don the appropriate PPE as detailed in the table above.

o Avoid all personal contact, including inhalation of dust.[1] Do not eat, drink, or smoke in
the handling area.[6][8]

o When weighing or transferring the powder, do so carefully to avoid creating dust.

o If preparing a solution, add the solid to the solvent slowly. For certain applications,
Fluoxetine hydrochloride is soluble in organic solvents like ethanol, DMSO, and
dimethylformamide (DMF).[7]

e Post-Handling:

o Decontaminate all work surfaces and equipment after use.

o Securely seal the container of Fluoxetine and store it in a cool, dry, and well-ventilated
place between 15 and 30°C (59 to 86°F).[2][4]

o Remove PPE carefully to avoid cross-contamination.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[4][7][8]
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Emergency and Spill Response

Accidental spills must be handled promptly and safely.

Minor Spill (Small amount of powder):

Avoid breathing dust.[1]
Do not use a dry sweep method as it can generate dust.[2][3]

Gently cover the spill with a damp paper towel or lightly mist the material with water to
prevent dust from becoming airborne.[2]

Alternatively, use a vacuum cleaner equipped with a HEPA filter.[1]

Wipe the area clean and place all contaminated materials into a sealed container for
hazardous waste disposal.[3]

Major Spill:

Evacuate personnel from the immediate area and move upwind.[1]
Alert emergency responders and inform them of the location and nature of the hazard.[1]

Only trained personnel with appropriate PPE, including full-body protective clothing and
breathing apparatus, should address the spill.[1]

Prevent the spillage from entering drains or water courses.[1]

Contain the spill with sand, earth, or vermiculite and collect the material into labeled
containers for disposal.[1]

Disposal Plan

Fluoxetine is very toxic to aquatic life with long-lasting effects.[8][9] Therefore, it must not be

disposed of down the drain or in regular trash.[10][11]

Waste Disposal Protocol:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://datasheets.scbt.com/sc-207693.pdf
https://ehs.lilly.com/Prozac_US%20SDS.pdf
https://sciegenpharm.com/wp-content/uploads/2021/02/fluoxetine-capsules-SDS.pdf
https://ehs.lilly.com/Prozac_US%20SDS.pdf
https://datasheets.scbt.com/sc-207693.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxM3Z2bXlraWJ4a3JlaWtwb204YjM0bm90bDI3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTYyOTYtNzgtN19NU0lDODQ1X0ZsdW94ZXRpbmUgaHlkcm9jaGxvcmlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04Jyc1NjI5Ni03OC03X01TSUM4NDVfRmx1b3hldGluZSUyMGh5ZHJvY2hsb3JpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8274c3247e97f5df30c365153cef2f6869c976fe/56296-78-7_MSIC845_Fluoxetine%20hydrochloride.pdf
https://datasheets.scbt.com/sc-207693.pdf
https://datasheets.scbt.com/sc-207693.pdf
https://datasheets.scbt.com/sc-207693.pdf
https://datasheets.scbt.com/sc-207693.pdf
https://datasheets.scbt.com/sc-207693.pdf
https://www.benchchem.com/product/b1211875?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxM3Z2bXlraWJ4a3JlaWtwb204YjM0bm90bDI3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNTYyOTYtNzgtN19NU0lDODQ1X0ZsdW94ZXRpbmUgaHlkcm9jaGxvcmlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04Jyc1NjI5Ni03OC03X01TSUM4NDVfRmx1b3hldGluZSUyMGh5ZHJvY2hsb3JpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8274c3247e97f5df30c365153cef2f6869c976fe/56296-78-7_MSIC845_Fluoxetine%20hydrochloride.pdf
https://www.chemos.de/import/data/msds/GB_en/59333-67-4-A0239952-GB-en.pdf
https://www.medicinenet.com/medication_disposal/views.htm
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Segregation: Collect all Fluoxetine waste, including contaminated PPE, spill cleanup
materials, and empty containers, into a designated, clearly labeled, and sealed hazardous

waste container.

» Disposal: Dispose of the contents and the container through an approved waste disposal
plant or via industrial combustion.[8][9] Consult your institution's environmental health and
safety (EHS) office for specific procedures and to ensure compliance with local, state, and
federal regulations.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for handling Fluoxetine safely within a

laboratory environment.
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1. Assess Hazards
(Review SDS)

2. Select & Don PPE

3. Prepare Handling Area
(Fume Hood / Ventilated Enclosure)

4. Perform Handling Operations
(e.g., Weighing, Dissolving)

5. Decontaminate Surfaces

& Equipment

7. Remove PPE

'

8. Personal Hygiene
(Wash Hands Thoroughly)

6. Segregate Waste

9. Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Fluoxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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